Cas no 66696-89-7 (UNDECANOIC ACID, 3-OXO-, ETHYL ESTER)

• Product Name: UNDECANOIC ACID, 3-OXO-, ETHYL ESTER
• CAS No: 66696-89-7
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 3542708
• PubChem ID: 12425354
• Update Time: 2025-04-22

UNDECANOIC ACID, 3-OXO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• UNDECANOIC ACID, 3-OXO-, ETHYL ESTER
• ethyl 3-oxoundecanoate
• 3-Oxo-undecanoic acid ethyl ester
• ethyl3-oxoundecanoate
• MFCD30183587
• SCHEMBL6138788
• BKALCQBTSJOFLT-UHFFFAOYSA-N
• G72564
• 66696-89-7

• Inchi： 1S/C13H24O3/c1-3-5-6-7-8-9-10-12(14)11-13(15)16-4-2/h3-11H2,1-2H3
• InChI Key： BKALCQBTSJOFLT-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCCCCC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų